Cas no 2138164-44-8 (3-(4-Methylmorpholin-3-yl)prop-2-ynoic acid)

• Product Name: 3-(4-Methylmorpholin-3-yl)prop-2-ynoic acid
• CAS No: 2138164-44-8
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 6180947
• PubChem ID: 165464094
• Update Time: 2025-06-15

3-(4-Methylmorpholin-3-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylmorpholin-3-yl)prop-2-ynoic acid
• EN300-787529
• 2138164-44-8
• 3-(4-Methylmorpholin-3-yl)prop-2-ynoic acid

• Inchi： 1S/C8H11NO3/c1-9-4-5-12-6-7(9)2-3-8(10)11/h7H,4-6H2,1H3,(H,10,11)
• InChI Key： AKWQUEADRUXIRZ-UHFFFAOYSA-N
• SMILES： O1CCN(C)C(C#CC(=O)O)C1

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(4-Methylmorpholin-3-yl)prop-2-ynoic acid

Introduction to 3-(4-Methylmorpholin-3-yl)prop-2-ynoic acid (CAS No. 2138164-44-8)

3-(4-Methylmorpholin-3-yl)prop-2-ynoic acid, identified by its Chemical Abstracts Service number 2138164-44-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of morpholine derivatives, which are widely recognized for their versatile biological activities and structural properties. The presence of a propargyl group and a carboxylic acid functionality in its molecular structure imparts unique reactivity and potential applications in drug discovery and material science.

The molecular structure of 3-(4-Methylmorpholin-3-yl)prop-2-ynoic acid consists of a propargyl backbone substituted with a morpholine ring at the third position, which is further methylated at the fourth position. This specific arrangement of functional groups makes it an intriguing candidate for further chemical modifications and biological evaluations. The compound’s ability to participate in various chemical reactions, such as nucleophilic additions and condensations, positions it as a valuable intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of morpholine derivatives in developing novel therapeutic agents. The biological activity of 3-(4-Methylmorpholin-3-yl)prop-2-ynoic acid has been explored in several preclinical studies, where it has demonstrated promising properties as a potential scaffold for drugs targeting neurological disorders, inflammation, and metabolic diseases. The morpholine moiety is known for its ability to enhance binding affinity and selectivity, making it a preferred choice for medicinal chemists.

In particular, the pharmacological potential of this compound has been investigated in the context of its interaction with biological targets such as enzymes and receptors. Preliminary studies suggest that 3-(4-Methylmorpholin-3-yl)prop-2-ynoic acid may exhibit inhibitory effects on certain enzymes involved in pain signaling and neuroinflammation. These findings are particularly relevant given the increasing demand for alternative treatments that offer improved efficacy and reduced side effects.

The synthetic pathways for preparing 3-(4-Methylmorpholin-3-yl)prop-2-ynoic acid have been optimized to ensure high yield and purity. One common approach involves the condensation of propargyl alcohol with a suitable morpholine derivative under controlled conditions. Advanced catalytic systems have been employed to facilitate these reactions, minimizing byproduct formation and improving overall efficiency. The use of modern spectroscopic techniques such as NMR and mass spectrometry allows for precise structural elucidation and quality control.

The spectroscopic characteristics of 3-(4-Methylmorpholin-3-yl)prop-2-ynoic acid are well-documented, providing valuable insights into its molecular structure. The proton NMR spectrum displays distinct signals corresponding to the protons in the morpholine ring, propargyl group, and carboxylic acid moiety. Carbon NMR spectra further confirm the presence of these functional groups, while high-resolution mass spectrometry provides unambiguous identification of the compound.

From a material science perspective, the unique properties of 3-(4-Methylmorpholin-3-yl)prop-2-ynoic acid make it suitable for applications beyond pharmaceuticals. For instance, its ability to form stable complexes with metal ions suggests potential uses in catalysis and material design. Additionally, the compound’s solubility profile allows for its incorporation into various formulations, including polymers and coatings, where it can act as a cross-linking agent or stabilizing additive.

The future directions for research on 3-(4-Methylmorpholin-3-yloic acid) (CAS No. 2138164 44 8) are promising, with ongoing studies focusing on expanding its therapeutic applications and exploring novel synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced properties. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly critical role in addressing complex diseases.

In conclusion,(4-methylmorpholin 3 yl)prop 2 ynoic acid represents a significant advancement in chemical biology with far-reaching implications for drug development and material innovation. Its unique structural features combined with demonstrated biological activity position it as a cornerstone compound in modern pharmaceutical research. As scientists continue to unravel its potential,(cas no 21381644 8) will undoubtedly remain at the forefront of scientific inquiry.